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Compound of Interest

Compound Name: N-Acetyl Norgestimate-d6

Cat. No.: B15552925 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the characterization of N-Acetyl
Norgestimate-d6, a deuterated analog of an active pharmaceutical ingredient intermediate.

Stable isotope-labeled compounds like N-Acetyl Norgestimate-d6 are critical internal

standards for pharmacokinetic and metabolic studies, enabling precise quantification in

complex biological matrices through mass spectrometry-based assays. This document outlines

the key physicochemical properties, provides representative analytical methodologies for its

characterization, and presents a logical workflow for quality assessment.

Physicochemical and Quality Attributes
Accurate characterization of analytical standards is fundamental to ensuring the reliability and

reproducibility of experimental results. The following tables summarize the key identification

and quality parameters for N-Acetyl Norgestimate-d6.
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Identifier Value Source

Compound Name N-Acetyl Norgestimate-d6 [1][2]

CAS Number 1263195-02-3 [1][3]

Molecular Formula C₂₅H₂₇D₆NO₄ [1][3]

Molecular Weight 417.58 g/mol [1][3]

Synonyms

N-Acetyl Norgestimate D6;

Norgestimate-3-acetate-

2,2,4,6,6,10-D6; Norgestimate-

3-acetate-D6; (17α)-17-

(Acetyloxy)-13-ethyl-18,19-

dinorpregna-1,3,5(10)-trien-20-

yn-3-one O-Acetyloxime-d6;

Norgestimate-N-acetate-

2,2,4,6,6,10-d6

[1]

IUPAC Name

[(3E,8R,9S,10R,13S,14S,17R)

-3-acetyloxyimino-2,2,4,6,6,10-

hexadeuterio-13-ethyl-17-

ethynyl-7,8,9,11,12,14,15,16-

octahydro-1H-

cyclopenta[a]phenanthren-17-

yl] acetate

[1]
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Property Specification Source

Appearance Light Yellow or White Solid [1][3]

Purity (by HPLC) >98% [1][3]

Deuterium Incorporation >98% atom D [3]

Solubility
Soluble in Chloroform, Ethyl

Acetate, Methanol
[1]

Storage
Refrigerator (2-8°C) for long-

term storage
[4]

Application

Labeled Norgestimate,

intended for use as an internal

standard for the quantification

of Norgestimate by GC- or LC-

mass spectrometry.

[4]

Analytical Characterization Workflow
The comprehensive characterization of a deuterated standard such as N-Acetyl
Norgestimate-d6 involves a multi-step analytical workflow to confirm its identity, purity, and

isotopic enrichment. The following diagram illustrates a typical workflow.
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Characterization Workflow for N-Acetyl Norgestimate-d6

Spectroscopic Analysis

Chromatographic Analysis

Synthesis and Purification

Structural Confirmation

Purity Assessment Mass Spectrometry (MS) Nuclear Magnetic Resonance (NMR)

Isotopic Enrichment Analysis High-Performance Liquid
Chromatography (HPLC)

Final Standard Qualification
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General Synthetic Strategy for Deuterated Steroids

Starting Material
(Non-labeled Steroid Precursor)

Hydrogen-Deuterium Exchange Reactions

e.g., NaOD in CH₃OD

Reduction with Deuterated Reagents

e.g., NaBD₄

Further Chemical Modifications

Final Product
(Deuterated Steroid)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Characterization of N-Acetyl Norgestimate-d6 Analytical
Standards: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15552925#characterization-of-n-acetyl-norgestimate-
d6-standards]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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